Cas no 1252858-45-9 (7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-iodo-7-(2,3,5-tri-O-benzoyl-2-C-methyl-β-D-ribofuranosyl)-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-iodo-7-(2,3,5-tri-O-benzoyl-2-C-methyl-β-D-ribofuranosyl)-
• CAS No: 1252858-45-9
• MF: C₃₃H₂₅ClIN₃O₇
• MW: 737.924979925156
• CID: 6973978
• PubChem ID: 89779566
• Update Time: 2025-08-13

7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-iodo-7-(2,3,5-tri-O-benzoyl-2-C-methyl-β-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 1252858-45-9
• ODKUXJSLAHGUCM-BJVCMNDESA-N
• 4-Chloro-5-iodo-7-(2-C-methyl-2,3,5-tri-O-benzoyl-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine
• 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-iodo-7-(2,3,5-tri-O-benzoyl-2-C-methyl-
• A-D-ribofuranosyl)-
• SCHEMBL15225534
• 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-iodo-7-(2,3,5-tri-O-benzoyl-2-C-methyl-β-D-ribofuranosyl)-

• Inchi： 1S/C33H25ClIN3O7/c1-33(45-31(41)22-15-9-4-10-16-22)26(44-30(40)21-13-7-3-8-14-21)24(18-42-29(39)20-11-5-2-6-12-20)43-32(33)38-17-23(35)25-27(34)36-19-37-28(25)38/h2-17,19,24,26,32H,18H2,1H3/t24-,26-,32-,33-/m1/s1
• InChI Key： ODKUXJSLAHGUCM-BJVCMNDESA-N
• SMILES： IC1C2=C(N=CN=C2N(C=1)[C@H]1[C@@](C)([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 737.04258Da
• Monoisotopic Mass: 737.04258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 45
• Rotatable Bond Count: 11
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 119Ų